Cas no 769965-87-9 (1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl-)

1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl- structure
769965-87-9 structure
Product Name:1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl-
CAS No:769965-87-9
MF:C10H12FN
MW:165.207386016846
CID:551283
PubChem ID:21082246
Update Time:2025-04-19

1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl-
    • 1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl-(9CI)
    • 1,3-dioxa-5-ethyl-2,2-dimethyl-5-cyclohexylmethanol
    • 1,3-Dioxane-5-methanol, 5-ethyl-2,2-dimethyl-
    • 2,2-dimethyl-5-ethyl-5-(hydroxymethyl)-1,3-dioxane
    • 2,2-dimethyl-5-ethyl-5-hydroxymethyl-1,3-dioxane
    • 2,2-dimethyl-5-fluoroindoline
    • 5-(hydroxymethyl)-5-ethyl-2,2-dimethyl-1,3-dioxane
    • 5-ethyl-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxane
    • 5-fluoro-2,2-dimethylindoline
    • AGN-PC-00GQZS
    • CTK0J8455
    • SureCN1108447
    • 769965-87-9
    • DJEBQSLSHBSJGM-UHFFFAOYSA-N
    • SCHEMBL3012790
    • Inchi: 1S/C10H12FN/c1-10(2)6-7-5-8(11)3-4-9(7)12-10/h3-5,12H,6H2,1-2H3
    • InChI Key: DJEBQSLSHBSJGM-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)CC(C)(C)N2

Computed Properties

  • Exact Mass: 165.09546
  • Monoisotopic Mass: 165.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 2.7

Experimental Properties

  • PSA: 12.03
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